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Compound of Interest

Compound Name: Aluminum Chlorohydrate

CAS No.: 12359-72-7

Cat. No.: B16327718

Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate coagulant is a critical step in various purification and separation processes. This

guide provides an objective comparison of the coagulation performance of aluminum
chlorohydrate (ACH) and the more traditional aluminum sulfate (alum), supported by

experimental data and detailed protocols.

Aluminum chlorohydrate, a pre-hydrolyzed inorganic polymer, and aluminum sulfate, a

conventional metal salt coagulant, are both widely employed in water and wastewater

treatment to remove suspended solids, colloidal particles, and organic matter. However, their

distinct chemical properties lead to significant differences in their coagulation mechanisms and

overall performance.

Quantitative Performance Comparison
The following table summarizes the key performance differences between aluminum
chlorohydrate and aluminum sulfate based on a synthesis of experimental data. The values
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represent typical ranges observed in various studies, and optimal performance is highly

dependent on specific water quality parameters.

Performance
Parameter

Aluminum
Chlorohydrate
(ACH)

Aluminum Sulfate
(Alum)

Source(s)

Typical Dosage

Range
Lower; 5 - 50 mg/L Higher; 10 - 200 mg/L [1][2][3]

Optimal pH Range Broader; 5.0 - 9.5 Narrower; 5.5 - 7.5 [4][5]

Turbidity Removal

Efficiency
High; often >97%

High, but can be less

efficient at lower

doses; 83% - 99%

[6][7]

Organic Matter (DOC)

Removal

Effective, with some

studies showing lower

DBP formation

potential

Generally effective,

but can be less

efficient for certain

organic fractions

[8][9]

Alkalinity

Consumption
Low High [4]

Sludge Volume
Lower, more compact

sludge

Higher, more

voluminous and

gelatinous sludge

[10][11]

Performance in Cold

Water
Generally better

Efficiency can be

reduced
[10]

Coagulation Mechanisms: A Tale of Two Chemistries
The fundamental difference in performance between ACH and alum stems from their chemical

structures. Alum, or aluminum sulfate, is a simple salt that, when added to water, hydrolyzes to

form monomeric and polymeric aluminum species, ultimately precipitating as aluminum

hydroxide. Its primary coagulation mechanisms are charge neutralization of negatively charged

colloids and sweep flocculation, where particles are enmeshed in the precipitating hydroxide

flocs.
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In contrast, aluminum chlorohydrate is a pre-polymerized coagulant containing highly

charged, stable poly-aluminum clusters. This pre-polymerization gives ACH a significant

advantage. It has a higher cationic charge density, allowing for more efficient charge

neutralization at lower dosages.[10] The coagulation process with ACH is less dependent on

the formation of large volumes of aluminum hydroxide precipitate, leading to the production of

denser, more compact flocs and reduced sludge volume.[10][11]
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Caption: Differing coagulation pathways of Alum and ACH.

Experimental Protocols
To obtain reliable comparative data for coagulant performance, a standardized jar test protocol

is essential. The following methodology outlines a typical procedure for evaluating and

comparing the effectiveness of aluminum chlorohydrate and aluminum sulfate.

Jar Test Protocol for Coagulant Performance Evaluation
1. Preparation of Stock Solutions:

Prepare 1% (w/v) stock solutions of both aluminum chlorohydrate and aluminum sulfate

using deionized water. For example, dissolve 1 gram of the coagulant in 100 mL of deionized

water.

2. Sample Preparation:

Fill a series of six 1-liter beakers with the raw water sample to be tested.

Measure and record the initial pH, turbidity, temperature, and alkalinity of the raw water.

3. Coagulant Dosing:

Place the beakers on a six-paddle gang stirrer.
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While the stirrers are off, add varying dosages of the coagulant stock solution to each beaker

using a pipette. A typical dosage range to test would be 5, 10, 15, 20, 25, and 30 mg/L for

ACH, and 10, 20, 30, 40, 50, and 60 mg/L for alum.

4. Rapid Mixing:

Turn on the stirrer to a rapid mix speed (e.g., 100-300 rpm) for 1 minute to ensure complete

and uniform dispersion of the coagulant.

5. Slow Mixing (Flocculation):

Reduce the stirring speed to a slow mix (e.g., 20-70 rpm) for 15-30 minutes. This gentle

agitation promotes the formation of flocs.

6. Sedimentation:

Turn off the stirrer and allow the flocs to settle for a predetermined period, typically 30

minutes.

7. Sample Analysis:

Carefully decant a sample from the supernatant of each beaker, taking care not to disturb the

settled sludge.

Measure the final pH and turbidity of each sample.

If required, filter the supernatant and measure parameters such as Dissolved Organic

Carbon (DOC) or UV254 absorbance.

8. Sludge Volume Measurement:

After decanting the supernatant, the volume of the settled sludge at the bottom of each

beaker can be measured using the beaker's graduations or by transferring it to a graduated

cylinder.

9. Determination of Optimal Dose:
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The optimal coagulant dose is the dosage that results in the lowest final turbidity and/or the

highest removal of the target contaminant.
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Caption: Standardized workflow for a jar test experiment.

Conclusion
In summary, while aluminum sulfate remains a widely used and effective coagulant, aluminum
chlorohydrate often presents a more efficient alternative.[11] ACH typically requires lower

dosages, operates over a broader pH range, and produces less sludge, which can lead to

significant operational and cost benefits.[10][11] However, the optimal choice of coagulant is

highly dependent on the specific characteristics of the water or wastewater being treated.

Therefore, conducting thorough jar testing, as outlined in the provided protocol, is crucial for

determining the most effective and economical coagulation strategy for any given application.
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To cite this document: BenchChem. [A Comparative Guide to Aluminum Chlorohydrate and
Aluminum Sulfate Coagulation Performance]. BenchChem, [2026]. [Online PDF]. Available
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aluminum-chlorohydrate-and-aluminum-sulfate-coagulation-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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